Cas no 5952-92-1 (1-Methyl-1H-pyrazole-4-carboxylic acid)

1-Methyl-1H-pyrazole-4-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its pyrazole core and carboxylic acid functionality enable efficient derivatization, making it valuable for constructing bioactive compounds. The compound exhibits good stability and solubility, facilitating its incorporation into complex molecular frameworks.

1-Methyl-1H-pyrazole-4-carboxylic acid structure

5952-92-1 structure

Product Name:1-Methyl-1H-pyrazole-4-carboxylic acid

CAS No:5952-92-1

MF:C₅H₆N₂O₂

MW:126.113340854645

MDL:MFCD00159641

CID:387192

PubChem ID:24885677

Update Time:2025-06-17

1-Methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1H-pyrazole-4-carboxylic acid
- 1-Methylpyrazole-4-carboxylic Acid
- 1-Methyl-pyrazole-4-carboxylic acid
- 1H-pyrazole-4-carboxylic acid, 1-methyl-
- 1-Methyl-1H-pyrazol-4-carbonsaeure
- 1-methyl-1H-pyrazole 4-carboxylic acid
- 1-methyl-4-pyrazolecarboxylic acid
- 4-Carboxy-1-methyl-1H-pyrazole
- acide 1-methylpyrazole-4-carboxylique
- CHEBI:74741
- PubChem16306
- UPPPWUOZCSMDTR-UHFFFAOYSA-N
- 1-methylpyrazole-4-carboxylicacid
- zlchem 1243
- PubChem20860
- BAS 10145669
- KSC275C4L
- ZLE0018
- 1-me
- 1-methyl-1H-pyrazole-4-carboxylicacid
- J-504896
- A8366
- 5952-92-1
- InChI=1/C5H6N2O2/c1-7-3-4(2-6-7)5(8)9/h2-3H,1H3,(H,8,9
- DTXSID10349119
- AC-23605
- Z99601198
- AKOS000206893
- Methyl-1H-pyrazole-4-carboxylic acid
- W-205858
- SCHEMBL248730
- AM20100453
- CS-W019444
- M2224
- SY014144
- EN300-14395
- 1-methylpyrazol-4-carboxylic acid
- GEO-03720
- BDBM50216522
- BB 0219806
- FT-0630315
- 1-Methyl-1H-pyrazole-4-carboxylic acid, 97%
- PS-3985
- PB27447
- Q27144870
- CHEMBL393429
- MFCD00159641
- STK256630
- DB-032255
- ALBB-000147
- MDL： MFCD00159641
- Inchi： 1S/C5H6N2O2/c1-7-3-4(2-6-7)5(8)9/h2-3H,1H3,(H,8,9)
- InChI Key： UPPPWUOZCSMDTR-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C)C=1)=O

Computed Properties

Exact Mass: 125.03515
Monoisotopic Mass: 126.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: -0.2

Experimental Properties

Density: 1.34
Melting Point: 203-208 °C
Boiling Point: 306.8°C at 760 mmHg
Flash Point: 139.4℃
PSA: 57.95
LogP: 0.11830

1-Methyl-1H-pyrazole-4-carboxylic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

1-Methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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